Cas no 2227899-94-5 (rac-(1R,2R)-2-(4-cyclopropylphenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(4-cyclopropylphenyl)cyclopropylmethanamine
• CAS No: 2227899-94-5
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 6102841
• PubChem ID: 165652709
• Update Time: 2025-05-25

rac-(1R,2R)-2-(4-cyclopropylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-cyclopropylphenyl)cyclopropylmethanamine
• rac-[(1R,2R)-2-(4-cyclopropylphenyl)cyclopropyl]methanamine
• EN300-1781638
• 2227899-94-5

• Inchi： 1S/C13H17N/c14-8-12-7-13(12)11-5-3-10(4-6-11)9-1-2-9/h3-6,9,12-13H,1-2,7-8,14H2/t12-,13-/m0/s1
• InChI Key： UIQCPVXDIJZWOP-STQMWFEESA-N
• SMILES： NC[C@@H]1C[C@H]1C1C=CC(=CC=1)C1CC1

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2R)-2-(4-cyclopropylphenyl)cyclopropylmethanamine

Rac-(1R,2R)-2-(4-Cyclopropylphenyl)cyclopropylmethanamine: A Comprehensive Overview

The compound rac-(1R,2R)-2-(4-cyclopropylphenyl)cyclopropylmethanamine (CAS No. 2227899-94-5) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and the presence of a cyclopropyl group, which contributes to its intriguing chemical properties. Recent studies have highlighted its potential applications in drug discovery and materials science, making it a subject of intense research interest.

The molecular structure of rac-(1R,2R)-2-(4-cyclopropylphenyl)cyclopropylmethanamine consists of a cyclopropane ring fused with a benzene ring, creating a bicyclic system. This arrangement imparts exceptional stability to the molecule due to the conjugation between the aromatic ring and the strained cyclopropane ring. The presence of the methanamine group further enhances the molecule's reactivity, making it a versatile building block in organic synthesis.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of rac-(1R,2R)-2-(4-cyclopropylphenyl)cyclopropylmethanamine. Researchers have employed various strategies, including transition-metal catalyzed coupling reactions and enantioselective syntheses, to produce this compound in high yields and with excellent stereochemical control. These developments have significantly improved the accessibility of this molecule for further research and commercial applications.

In terms of biological activity, rac-(1R,2R)-2-(4-cyclopropylphenyl)cyclopropylmethanamine has demonstrated promising results in preliminary pharmacological studies. It has been shown to exhibit selective binding to certain protein targets, suggesting its potential as a lead compound in drug development. Additionally, its unique electronic properties make it an attractive candidate for applications in optoelectronics and advanced materials.

The integration of computational chemistry techniques has further enhanced our understanding of the properties of rac-(1R,2R)-2-(4-cyclopropylphenyl)cyclopropylmethanamine. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and interactions with biological systems. These computational studies complement experimental findings and provide a robust framework for designing derivatives with enhanced functionality.

From an environmental perspective, the synthesis and application of rac-(1R,2R)-2-(4-cyclopropylphenyl)cyclopropylmethanamine are being evaluated for their sustainability. Researchers are exploring green chemistry approaches to minimize waste and reduce the environmental footprint associated with its production. These efforts align with global initiatives to promote sustainable practices in chemical manufacturing.

In conclusion, rac-(1R,2R)-2-(4-cyclopropylphenyl)cyclopropylmethanamine (CAS No. 2227899-94-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.